molecular formula C8H6ClIN2 B1490003 6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine CAS No. 1935106-50-5

6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine

Cat. No. B1490003
CAS RN: 1935106-50-5
M. Wt: 292.5 g/mol
InChI Key: USWMXASNAGGDSR-UHFFFAOYSA-N
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Description

6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine is a chemical compound with the CAS Number: 1935106-50-5 . It has a molecular weight of 292.51 . This compound is a solid at room temperature .


Synthesis Analysis

The synthesis of 2-methylimidazo[1,2-a]pyridine involves the reaction of 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides with sodium methoxide . The resulting 2-methylimidazo[1,2-a]pyridine can then react with bromine and iodine to produce 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides . The structure of these compounds was confirmed by X-ray structural analysis .


Molecular Structure Analysis

The InChI code for this compound is 1S/C8H6ClIN2/c1-5-8(10)12-4-6(9)2-3-7(12)11-5/h2-4H,1H3 . The InChI key is USWMXASNAGGDSR-UHFFFAOYSA-N .


Chemical Reactions Analysis

The high reactivity of 2-methylimidazo[1,2-a]pyridine can be explained by the positive inductive effect and hyperconjugation of the methyl group . The reaction of triiodide with NaI in acetone produced 3-iodo-2-methyl-1H-imidazo[1,2-a]pyridinium iodide .


Physical And Chemical Properties Analysis

This compound is a solid at room temperature . The storage temperature is 2-8°C .

Scientific Research Applications

Synthesis and Chemical Properties

  • Halogenation and Cyclization Techniques : Studies have demonstrated methods for the halogenation of imidazo[1,2-a]pyridines, utilizing sodium halides as halogen sources in the presence of K2S2O8 as an oxidizing agent. This process facilitates the synthesis of halogenated derivatives, which can be further modified through cross-coupling reactions, showcasing the versatility of these compounds in organic synthesis Katrun & Kuhakarn, 2019.

  • Cyclization and Halogenation Reactions : A regiocontrolled cyclization of 3-ethynylimidazo[1,2-a]pyridine-2-carbonitriles promoted by Grignard reagent in the presence of iodine has been optimized. This method allows for the synthesis of 1,3-disubstituted 4-iodoimidazo[1,2-a:4,5-c']dipyridines, illustrating the compound's utility in constructing complex molecular architectures Enguehard-Gueiffier et al., 2015.

Photocyclization and Material Science Applications

  • Photocyclization of Halomethyl Derivatives : Research on the photocyclization of halomethyl derivatives of azinobenzimidazoles, including compounds related to 6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine, has shown the influence of the iodine atom on the direction of photocyclization. This process is crucial for synthesizing condensed azinobenzimidazoles, which have applications in material science and as intermediates in organic synthesis Frolov, 2002.

Structural Analysis and Charge Distribution

  • Crystal Structure and Charge Distributions : Studies on the crystal structures and charge distributions of imidazo[1,2-a]pyridine derivatives provide insights into their electron density distribution, which is pivotal for understanding their reactivity and interactions in complex chemical systems Tafeenko et al., 1996.

Mechanism of Action

While the specific mechanism of action for 6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine is not mentioned in the search results, it’s worth noting that imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity .

Safety and Hazards

The safety information for this compound includes the following hazard statements: H315, H319, H335 . The precautionary statements are P261, P305, P351, P338 . The signal word is “Warning” and it is represented by the GHS07 pictogram .

Future Directions

Imidazo[1,2-a]pyridine derivatives have been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . They have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions . The goal of ongoing research is to study the interaction of 2-methylimidazo[1,2-a]pyridine with molecular bromine and iodine, as well as to explore the antimicrobial action of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium bromide against Staphylococcus aureus .

properties

IUPAC Name

6-chloro-3-iodo-2-methylimidazo[1,2-a]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6ClIN2/c1-5-8(10)12-4-6(9)2-3-7(12)11-5/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

USWMXASNAGGDSR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N2C=C(C=CC2=N1)Cl)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6ClIN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.50 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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